Cas no 1234807-72-7 (2-(pyrazin-2-yl)-N-2-(thiophen-2-yl)ethyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-(pyrazin-2-yl)-N-2-(thiophen-2-yl)ethyl-1,3-thiazole-4-carboxamide
• CAS No: 1234807-72-7
• MF: C₁₄H₁₂N₄OS₂
• MW: 316.401279449463
• CID: 5869469
• PubChem ID: 49713727
• Update Time: 2025-10-29

2-(pyrazin-2-yl)-N-2-(thiophen-2-yl)ethyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(pyrazin-2-yl)-N-2-(thiophen-2-yl)ethyl-1,3-thiazole-4-carboxamide
• 2-pyrazin-2-yl-N-(2-thiophen-2-ylethyl)-1,3-thiazole-4-carboxamide
• AKOS024520057
• 1234807-72-7
• 2-(pyrazin-2-yl)-N-(2-(thiophen-2-yl)ethyl)thiazole-4-carboxamide
• F5828-0312
• 2-(pyrazin-2-yl)-N-[2-(thiophen-2-yl)ethyl]-1,3-thiazole-4-carboxamide

• Inchi： 1S/C14H12N4OS2/c19-13(17-4-3-10-2-1-7-20-10)12-9-21-14(18-12)11-8-15-5-6-16-11/h1-2,5-9H,3-4H2,(H,17,19)
• InChI Key： AHZOHSKONXXAHP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNC(C1=CSC(C2C=NC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 316.04525337g/mol
• Monoisotopic Mass: 316.04525337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 124Ų

Additional information on 2-(pyrazin-2-yl)-N-2-(thiophen-2-yl)ethyl-1,3-thiazole-4-carboxamide

Comprehensive Overview of 2-(pyrazin-2-yl)-N-2-(thiophen-2-yl)ethyl-1,3-thiazole-4-carboxamide (CAS No. 1234807-72-7)

The compound 2-(pyrazin-2-yl)-N-2-(thiophen-2-yl)ethyl-1,3-thiazole-4-carboxamide, identified by its CAS number 1234807-72-7, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining pyrazine, thiophene, and thiazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics and functional materials. The thiazole-carboxamide core of this molecule is a key pharmacophore, often associated with bioactivity. Its pyrazinyl and thiophenylethyl substituents further enhance its binding affinity to biological targets, a feature frequently explored in structure-activity relationship (SAR) studies. This aligns with the growing interest in small-molecule drug design and computational chemistry tools, which are hot topics in scientific communities.

The synthesis of CAS 1234807-72-7 typically involves multi-step organic reactions, including amide coupling and cyclization strategies. Its purity and stability are critical for research applications, prompting discussions on advanced analytical techniques like HPLC and LC-MS. These methods are frequently searched by chemists optimizing synthetic protocols, reflecting the compound's relevance in modern laboratories.

From an industrial perspective, 2-(pyrazin-2-yl)-N-2-(thiophen-2-yl)ethyl-1,3-thiazole-4-carboxamide is also explored for its potential in material science, particularly in organic electronics. Its conjugated system and electron-rich groups make it a candidate for organic semiconductors, a field gaining traction due to sustainable technology trends. This dual applicability in life sciences and advanced materials underscores its versatility.

Environmental and regulatory considerations are increasingly important in compound development. While 1234807-72-7 is not classified as hazardous, its biodegradation and eco-toxicity profile are subjects of ongoing research. Such studies resonate with global emphasis on green chemistry and sustainable synthesis, topics highly searched in academic and industrial forums.

In summary, 2-(pyrazin-2-yl)-N-2-(thiophen-2-yl)ethyl-1,3-thiazole-4-carboxamide represents a compelling case study in interdisciplinary chemistry. Its structural complexity, combined with practical applications, positions it at the intersection of drug discovery, materials engineering, and environmental science. As research progresses, this compound may well emerge as a cornerstone in next-generation scientific innovations.